4-(Azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline hydrochloride

Specification

• CAS No.: 2175884-34-9
• Molecular Formula: C11H16ClN3
• Molecular Weight: 225.72
• IUPAC Name: 4-(azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline;hydrochloride
• Standard InChI: InChI=1S/C11H15N3.ClH/c1-2-5-10-9(4-1)11(13-8-12-10)14-6-3-7-14;/h8H,1-7H2;1H
• Standard InChI Key: GEWZDADOLRXBAT-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=NC=N2)N3CCC3.Cl

Introduction

4-(Azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline hydrochloride is a heterocyclic compound belonging to the quinazoline family, which is renowned for its diverse biological activities. This compound features a tetrahydroquinazoline core with an azetidine substituent, contributing to its unique pharmacological profile. Quinazolines are bicyclic compounds consisting of a benzene ring fused to a pyrimidine ring, and they have been extensively studied for their anti-inflammatory, anti-cancer, and antimicrobial properties.

Synthesis and Chemical Reactions

The synthesis of 4-(Azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline hydrochloride typically involves multiple steps, often utilizing proprietary methods or those detailed in patent literature. The compound can participate in various chemical reactions due to its functional groups, which are essential for modifying its structure to enhance efficacy or alter pharmacokinetic properties.

Pharmacological Applications

This compound is of interest for its potential pharmacological applications, particularly in the central nervous system. Preliminary studies suggest that it may act as a positive allosteric modulator at cholinergic muscarinic M1 receptors, which could enhance synaptic transmission and improve cognitive functions. While detailed receptor binding assays and functional studies are necessary to fully understand its efficacy and specificity, ongoing research is expected to elucidate its therapeutic potential.

Research Findings and Future Directions

Research on 4-(Azetidin-1-yl)-5,6,7,8-tetrahydroquinazoline hydrochloride is ongoing, with a focus on its interaction with biological targets relevant to pharmacology. The compound's unique structure and potential for modulating neurotransmitter receptors make it a promising candidate for further investigation. Future studies will likely involve in-depth analysis of its binding interactions and stability using techniques like molecular docking and dynamics simulations.

Potential Application	Description
Central Nervous System	Positive allosteric modulator at muscarinic M1 receptors
Cognitive Enhancement	Potential for improving cognitive functions
Therapeutic Potential	Ongoing research to elucidate full therapeutic potential